n-Octadecane

• CAS No.: 593-45-3
• Product Name: n-Octadecane
• Molecular Formula: C18H38
• Molecular Weight: 254.5 g/mol
• IUPAC Name: octadecane
• Standard InChI: InChI=1S/C18H38/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
• Standard InChIKey: RZJRJXONCZWCBN-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCC
• Boiling Point: 601 °F at 760 mm Hg (NTP, 1992); 316.3 °C; 316 °C
• Colorform: Needles from alcohol, ether-methanol; Colorless liquid
• Density: 0.7768 at 82 °F (NTP, 1992); 0.7768 g/cu cm at 28 °C
• Flash Point: 212 °F (NTP, 1992); 166 °C (331 °F) - closed cup
• Melting Point: 82.9 °F (NTP, 1992); 28.2 °C; Mp 28 °; 28.17 °C; 28°C
• Physical Description: N-octadecane is a colorless liquid. (NTP, 1992); DryPowder; Liquid; OtherSolid; Solid
• Description: , also known as CH3-[CH2]16-CH3 or N-octadecane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 1, 2-octadecanediol, octadecan-1-ol, and octadecanoic acid. is an alkane tasting compound that can be found in a number of food items such as alcoholic beverages, kohlrabi, sunflower, and parsnip. This makes a potential biomarker for the consumption of these food products.; Octadecane is a straight-chain alkane carrying 18 carbon atoms. It has a role as a bacterial metabolite and a plant metabolite.; N-octadecane is a colorless liquid. (NTP, 1992)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 2.36e-08 M; 6e-06 mg/mL at 25 °C; In water, 6.00X10-3 mg/L at 25 °C; Insoluble in water; Slightly soluble in ethanol; soluble in ethyl ether, acetone, chloroform; ligroin; Soluble in alcohol, acetone, ether, petroleum, coal tar hydrocarbons
• Synonyms: octadecane; octadecane, 1-(14)C-labeled cpd; octadecane, 14C-labeled cpd
• Vapor Density: 8.73 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 3.41e-04 mmHg; 3.41X10-4 mm Hg at 25 °C
• PubChem Compound: 11635
• Last Modified: Nov 11 2021